Cas no 62643-81-6 (2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)-)

2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)- structure
62643-81-6 structure
Product Name:2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)-
CAS No:62643-81-6
MF:C18H15ClO2
MW:298.763504266739
CID:436690
PubChem ID:71384226
Update Time:2025-04-19

2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)-
    • 5-(4-chlorophenyl)-1-(4-methoxyphenyl)penta-2,4-dien-1-one
    • DTXSID50806498
    • 62643-81-6
    • Inchi: 1S/C18H15ClO2/c1-21-17-12-8-15(9-13-17)18(20)5-3-2-4-14-6-10-16(19)11-7-14/h2-13H,1H3
    • InChI Key: RVKSYROVXJPOGG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C=CC=CC(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 298.07615
  • Monoisotopic Mass: 298.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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